Cas no 1909223-02-4 (TAMRA-PEG4-acid)

• Product Name: TAMRA-PEG4-acid
• CAS No: 1909223-02-4
• MF: C₃₆H₄₃N₃O₁₀
• MW: 677.740730524063
• CID: 4628098
• PubChem ID: 129627640
• Update Time: 2025-06-08

TAMRA-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• TAMRA-PEG4-acid
• 5-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethylcarbamoyl]-2-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
• 5-[(14-carboxy-3,6,9,12-tetraoxatetradecan-1-yl)carbamoyl]-2-[6-(dimethylamino)-3-(dimethyliminiumyl)-3H-xanthen-9-yl]benzoate
• BP-23793
• DA-78183
• 1909223-02-4
• 5-((14-carboxy-3,6,9,12-tetraoxatetradecyl)carbamoyl)-2-(6-(dimethylamino)-3-(dimethyliminio)-3H-xanthen-9-yl)benzoate

• Inchi： 1S/C36H43N3O10/c1-38(2)25-6-9-28-31(22-25)49-32-23-26(39(3)4)7-10-29(32)34(28)27-8-5-24(21-30(27)36(43)44)35(42)37-12-14-46-16-18-48-20-19-47-17-15-45-13-11-33(40)41/h5-10,21-23H,11-20H2,1-4H3,(H2-,37,40,41,42,43,44)
• InChI Key： AZESQZROUFRXLP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C=CC(C(NCCOCCOCCOCCOCCC(=O)O)=O)=CC=2C(=O)[O-])=C2C=C/C(/C=C12)=[N+](/C)\C)N(C)C

Computed Properties

• Exact Mass: 677.29484458g/mol
• Monoisotopic Mass: 677.29484458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 18
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 159Ų

Additional information on TAMRA-PEG4-acid

Comprehensive Overview of TAMRA-PEG4-acid (CAS No. 1909223-02-4): Applications and Innovations in Bioconjugation

The TAMRA-PEG4-acid (CAS No. 1909223-02-4) is a highly versatile fluorescent labeling reagent widely utilized in biochemical and biomedical research. This compound combines the tetramethylrhodamine (TAMRA) fluorophore with a polyethylene glycol (PEG4) spacer and a terminal carboxylic acid group, making it an essential tool for bioconjugation, imaging, and diagnostic applications. Its unique structure enables efficient coupling with biomolecules such as proteins, peptides, and nucleic acids, while the PEG4 spacer enhances solubility and reduces steric hindrance.

In recent years, the demand for TAMRA-PEG4-acid has surged due to its critical role in fluorescence microscopy, flow cytometry, and in vivo imaging. Researchers are increasingly leveraging its properties to study cellular processes, track drug delivery systems, and develop advanced theranostic platforms. The compound’s photostability and bright emission in the orange-red spectrum (ex/em ~550/580 nm) make it ideal for multiplex assays, where simultaneous detection of multiple targets is required.

One of the most searched topics related to TAMRA-PEG4-acid is its application in antibody-drug conjugates (ADCs). As ADCs gain traction in oncology and immunotherapy, the need for reliable fluorescent tags like TAMRA-PEG4-acid has grown exponentially. Its carboxylic acid group allows for straightforward conjugation to amine-containing molecules via NHS ester or EDC coupling, streamlining the development of targeted therapies. Additionally, its compatibility with click chemistry (e.g., azide-alkyne cycloaddition) expands its utility in modular bioconjugation strategies.

Another trending application of TAMRA-PEG4-acid is in the field of nanotechnology. With the rise of nanoparticle-based drug delivery, researchers are using this reagent to label and track nanocarriers in real time. The PEG4 linker not only improves biocompatibility but also minimizes non-specific interactions, a common challenge in bioimaging. This aligns with the growing interest in personalized medicine, where precise monitoring of therapeutic agents is paramount.

From an SEO perspective, users frequently search for terms like "TAMRA-PEG4-acid synthesis", "TAMRA-PEG4-acid vs. Cy3", and "TAMRA-PEG4-acid protocol". Addressing these queries, it’s important to note that TAMRA-PEG4-acid offers distinct advantages over Cy3, including superior pH stability and reduced photobleaching. Protocols for its use often emphasize optimizing pH conditions (e.g., pH 7.0–8.5 for NHS ester activation) to maximize conjugation efficiency.

Quality control is another hot topic. Reputable suppliers provide HPLC and MS data to verify the purity of TAMRA-PEG4-acid, ensuring reproducible results in downstream applications. Researchers also inquire about storage conditions (recommended: -20°C, desiccated, protected from light) to maintain the compound’s stability over time.

In summary, TAMRA-PEG4-acid (CAS No. 1909223-02-4) is a cornerstone reagent in modern life sciences, bridging gaps between chemical biology, drug development, and diagnostics. Its adaptability to cutting-edge techniques like super-resolution microscopy and single-molecule tracking ensures its relevance in an era of rapid technological advancement. As the scientific community continues to explore its potential, TAMRA-PEG4-acid remains a critical asset for innovation.